Cas no 136040-91-0 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxopentyl)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxopentyl)-
• CAS No: 136040-91-0
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 1239754
• Update Time: 2024-08-04

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(3-oxopentyl)-

• Inchi： 1S/C11H16O5/c1-4-7(12)5-6-8-9(13)15-11(2,3)16-10(8)14/h8H,4-6H2,1-3H3
• InChI Key： ROIWXAXWORSPKT-UHFFFAOYSA-N
• SMILES： O1C(=O)C(CCC(=O)CC)C(=O)OC1(C)C

Computed Properties

• Exact Mass: 228.09978

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 431.3±30.0 °C(Predicted)
• PSA: 69.67
• pka: 12.44±0.40(Predicted)